Cas no 83805-44-1 (N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 83805-44-1
• MF: C₁₁H₉N₃O₄
• MW: 247.206862211227
• CID: 727825
• PubChem ID: 3068789
• Update Time: 2025-05-21

N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-
• Acetamide, N-(5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl)-
• N-[5-(1,3-Benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]acetamide
• ACETAMIDE,N-(5-(1,3-BENZODIOXOL-5-YL)-1,3,4-OXADIAZOL-2-YL)-
• AKOS024638331
• F2307-0001
• N-[5-(2H-1,3-BENZODIOXOL-5-YL)-1,3,4-OXADIAZOL-2-YL]ACETAMIDE
• N-(5-(benzo[d][1,3]dioxol-5-yl)-1,3,4-oxadiazol-2-yl)acetamide
• BRN 2991315
• N-(5-(1,3-Benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl)acetamide
• 83805-44-1
• DTXSID40232686
• N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-ylacetamide

• Inchi： 1S/C11H9N3O4/c1-6(15)12-11-14-13-10(18-11)7-2-3-8-9(4-7)17-5-16-8/h2-4H,5H2,1H3,(H,12,14,15)
• InChI Key： ABEDTIBSDLMYFY-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C3=NN=C(NC(C)=O)O3)=CC1=2

Computed Properties

• Exact Mass: 247.059
• Monoisotopic Mass: 247.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 86.5Ų

Experimental Properties

• Density: 1.469
• Refractive Index: 1.628

Additional information on N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-ylacetamide

N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-ylacetamide

The compound N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-ylacetamide (CAS No: 83805-44-1) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates both a benzodioxole ring and an oxadiazole ring. The combination of these structural elements contributes to its distinctive chemical properties and biological activity.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery. The oxadiazole ring, a five-membered heterocyclic structure with two adjacent oxygen atoms and one nitrogen atom, is known for its ability to enhance the pharmacokinetic properties of molecules. In the case of N-5-(2H-1,3-benzodioxol...), the oxadiazole ring is further substituted with a benzodioxole moiety at the 5-position. This substitution pattern not only increases the molecular complexity but also enhances the compound's ability to interact with biological targets.

The benzodioxole ring, another key structural component of this compound, is a fused bicyclic system consisting of a benzene ring and a dioxole ring. This moiety is known for its stability and ability to participate in hydrogen bonding interactions. In N...), the benzodioxole group is attached to the oxadiazole ring via a methylene group (-CH₂-) at position 5. This arrangement allows for optimal spatial positioning of the substituents, which is crucial for achieving desired biological activity.

Recent research has focused on the synthesis and characterization of this compound. One study reported a novel synthetic route involving the condensation of an appropriate aldehyde with hydrazine in the presence of an acid catalyst. This method not only simplifies the synthesis process but also improves the yield of the desired product. The compound has been characterized using various spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry). These analyses have confirmed its molecular structure and purity.

The biological activity of N...) has been extensively studied in recent years. In vitro assays have demonstrated that this compound exhibits potent inhibitory activity against several enzymes associated with inflammatory diseases. For instance, it has shown significant inhibition against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. Furthermore, preliminary in vivo studies using animal models have indicated that this compound can reduce inflammation without causing significant side effects.

In addition to its anti-inflammatory properties, N...) has also been investigated for its potential as an antimicrobial agent. Recent studies have shown that this compound exhibits moderate to high activity against various bacterial strains, including multi-drug resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membranes and inhibition of essential cellular processes.

Another area of interest is the use of this compound as a building block for more complex molecules. Its versatile structure allows for further functionalization at multiple positions on both rings. For example, substitution at positions 2 or 4 on the oxadiazole ring can lead to derivatives with enhanced solubility or improved bioavailability. Similarly, modifications on the benzodioxole ring can be used to introduce additional functional groups or improve targeting capabilities.

From an environmental perspective, recent studies have also explored the biodegradability and toxicity profile of N...) . Results indicate that this compound has low acute toxicity and does not pose significant risks to aquatic life under normal usage conditions. Its biodegradation pathway involves hydrolysis followed by microbial degradation into non-toxic byproducts.

In conclusion,N...) represents a promising candidate for further development in drug discovery programs targeting inflammatory diseases and infectious agents. Its unique structure provides a platform for further chemical modification to optimize pharmacokinetic properties and enhance therapeutic efficacy.